Cas no 13536-53-3 (praseodymium(iii) bromide)

• Product Name: praseodymium(iii) bromide
• CAS No: 13536-53-3
• MF: Br₃Pr
• MW: 380.619651794434
• CID: 87043
• PubChem ID: 24867533
• Update Time: 2025-07-02

praseodymium(iii) bromide Chemical and Physical Properties

Names and Identifiers

• praseodymium(iii) bromide
• AC1L35OC
• Praseodymium bromide
• Praseodymium bromide (PrBr3)
• Praseodymium tribromide
• prseodymium(III) bromide
• Tribromopraseodymium
• Einecs 236-893-0
• Praseodymium(III) tribromide
• praseodymium(iii) bromide, ultra dry
• praseodymiumbromide(prbr3)
• PRASEODYMIUM BROMIDE, 99.999%
• Praseodymium Bromide Hydrate 99.9%
• Praseodymium(III) bromide, anhydrous, powder, 99.99% trace metals basis
• DTXSID9065524
• MFCD00049762
• 13536-53-3
• Q2107840
• DTXCID4034310

• MDL： MFCD00049762
• Inchi： 1S/3BrH.Pr/h3*1H;/q;;;+3/p-3
• InChI Key： PLKCYEBERAEWDR-UHFFFAOYSA-K
• SMILES： [Pr](Br)(Br)Br

Computed Properties

• Exact Mass: 377.6629
• Monoisotopic Mass: 377.662661
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Green Crystal
• Density: 5.280
• Melting Point: 691°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: It is soluble in water.
• PSA: 0
• LogP: 2.53680
• Solubility: Slightly soluble
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

praseodymium(iii) bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Storage Condition：吸湿

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on praseodymium(iii) bromide

Introduction to Praseodymium(III) Bromide (CAS No: 13536-53-3)

Praseodymium(III) bromide, with the chemical formula PrBr₃, is a compound of significant interest in the field of inorganic chemistry and materials science. This trivalent rare earth bromide is characterized by its vibrant pink color and exhibits a variety of fascinating properties that make it valuable for numerous applications, ranging from catalysis to advanced electronic devices. The compound's unique electronic and magnetic characteristics have garnered considerable attention from researchers, particularly in the development of next-generation technologies.

The synthesis of Praseodymium(III) bromide typically involves the reaction of praseodymium metal or its oxides with bromine or hydrobromic acid under controlled conditions. The process requires precise temperature control and an inert atmosphere to ensure high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications.

One of the most compelling aspects of Praseodymium(III) bromide is its role as a luminescent material. Praseodymium ions, when incorporated into host matrices such as phosphors or polymers, can emit light in the red region of the spectrum due to their characteristic electron transitions. This property has been exploited in the development of novel lighting technologies, including energy-efficient LED devices and display panels. The ability to fine-tune the emission wavelength by adjusting the host material and doping concentrations makes Praseodymium(III) bromide a versatile component in optoelectronic applications.

In addition to its luminescent properties, Praseodymium(III) bromide has shown promise as a catalyst in various organic transformations. Its large ionic radius and trivalent oxidation state allow it to interact effectively with organic molecules, facilitating reactions such as cross-coupling and oxidation processes. Researchers have recently reported its use as a heterogeneous catalyst in polymerization reactions, where it demonstrates high selectivity and stability under mild conditions. This opens up new avenues for sustainable chemical synthesis and industrial processes.

The magnetic properties of Praseodymium(III) bromide are another area of active research. Praseodymium ions possess unpaired electrons that contribute to their magnetic behavior, making them suitable for applications in spintronics and magnetic storage devices. Studies have shown that thin films or nanoparticles of Praseodymium(III) bromide exhibit interesting magnetic properties, such as room-temperature ferromagnetism or antiferromagnetism, depending on the crystalline structure and preparation method. These findings hold potential for developing novel magnetic materials with tailored properties for advanced technological applications.

Recent research has also explored the use of Praseodymium(III) bromide in energy storage systems. Its ability to undergo reversible oxidation-reduction reactions makes it a candidate for use in rechargeable batteries or supercapacitors. Researchers have investigated its performance as a cathode material in lithium-ion batteries, where it demonstrates good electrochemical stability and high energy density. Further optimization of its surface properties and integration with other components could lead to more efficient energy storage solutions.

The compound's compatibility with other rare earth elements has also been studied, leading to the development of mixed-metal bromides with enhanced functionalities. By varying the composition and ratio of different rare earth elements, researchers can tailor the physical and chemical properties of these materials for specific applications. Such mixed-metal systems are particularly promising for use in multipurpose devices that require multiple functionalities simultaneously.

From an environmental perspective, Praseodymium(III) bromide is considered a relatively benign compound compared to some other heavy metals used in industrial applications. Its low toxicity profile makes it suitable for use in environments where human exposure or ecological impact is a concern. However, responsible handling and disposal practices are still essential to minimize any potential environmental risks associated with its production and application.

The future prospects for Praseodymium(III) bromide appear bright, with ongoing research uncovering new applications and refining existing ones. As technology advances, the demand for high-performance materials like this rare earth compound is expected to grow significantly. Continued investment in research and development will be crucial to unlocking its full potential and ensuring that it remains at the forefront of technological innovation.